Cas no 865545-42-2 (N-(2E)-3-ethyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidene-3-methoxybenzamide)

• Product Name: N-(2E)-3-ethyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidene-3-methoxybenzamide
• CAS No: 865545-42-2
• MF: C₂₁H₁₈N₂O₂S
• MW: 362.444823741913
• CID: 6377104
• PubChem ID: 2105001
• Update Time: 2025-07-25

N-(2E)-3-ethyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidene-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-3-ethyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidene-3-methoxybenzamide
• F1381-1824
• (E)-N-(3-ethylnaphtho[2,1-d]thiazol-2(3H)-ylidene)-3-methoxybenzamide
• N-[(2E)-3-ethyl-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]-3-methoxybenzamide
• N-(3-ethylbenzo[g][1,3]benzothiazol-2-ylidene)-3-methoxybenzamide
• 865545-42-2
• AKOS024608415
• Benzamide, N-(3-ethylnaphtho[2,1-d]thiazol-2(3H)-ylidene)-3-methoxy-

• Inchi： 1S/C21H18N2O2S/c1-3-23-18-12-11-14-7-4-5-10-17(14)19(18)26-21(23)22-20(24)15-8-6-9-16(13-15)25-2/h4-13H,3H2,1-2H3/b22-21-
• InChI Key： GTAWXVGYYPODNT-DQRAZIAOSA-N
• SMILES： S1/C(=N\C(C2C=CC=C(C=2)OC)=O)/N(CC)C2C=CC3C=CC=CC=3C1=2

Computed Properties

• Exact Mass: 362.10889899g/mol
• Monoisotopic Mass: 362.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 569.1±52.0 °C(Predicted)
• pka: -0.26±0.20(Predicted)

Additional information on N-(2E)-3-ethyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidene-3-methoxybenzamide

N-(2E)-3-Ethyl-2H,3H-Naphtho[2,1-d]1,3Thiazol-2-Ylidene-3-Methoxybenzamide: A Comprehensive Overview

The compound with CAS No. 865545-42-2, known as N-(2E)-3-Ethyl-2H,3H-Naphtho[2,1-d]1,3Thiazol-2-Ylidene-3-Methoxybenzamide, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in advanced materials and pharmaceuticals. In this article, we will delve into its chemical structure, synthesis methods, properties, and the latest research findings that highlight its significance in contemporary scientific research.

N-(2E)-3-Ethyl-2H,3H-Naphtho[2,1-d]1,3Thiazol-2-Ylidene-3-Methoxybenzamide belongs to a class of compounds known as naphthothiazoles, which are derivatives of naphthalene fused with a thiazole ring. The thiazole moiety is a five-membered ring containing sulfur and nitrogen atoms, which contributes to the compound's electronic properties. The presence of the methoxy group (-OCH₃) attached to the benzamide portion further enhances its reactivity and stability. Recent studies have shown that such functional groups can significantly influence the compound's solubility and bioavailability, making it a promising candidate for drug delivery systems.

The synthesis of N-(2E)-3-Ethyl-2H,3H-Naphtho[2,1-d]1,3Thiazol-2-Ylidene-3-Methoxybenzamide involves a multi-step process that typically begins with the preparation of the naphthothiazole core. This is followed by the introduction of the ethyl group and the methoxybenzamide substituent through carefully controlled reactions. Researchers have explored various synthetic pathways, including nucleophilic aromatic substitution and coupling reactions, to optimize the yield and purity of the final product. The latest advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and environmental impact.

One of the most intriguing aspects of this compound is its electronic properties. The conjugated system formed by the naphthalene and thiazole rings imparts strong π-electron delocalization, which is advantageous for applications in optoelectronics. Recent studies have demonstrated that N-(2E)-3-Ethyl-...Ylidene...Benzamide exhibits excellent photoluminescence properties under UV light excitation. This makes it a potential candidate for use in light-emitting diodes (LEDs) and other optoelectronic devices. Furthermore, its ability to form self-assembled monolayers has been explored for use in nanotechnology applications.

In terms of biological activity, N-(2E)-...Ylidene...Benzamide has shown promising results in preliminary assays targeting specific enzymes and receptors. Its methoxy group plays a crucial role in modulating its pharmacokinetic properties, enhancing its ability to cross cellular membranes. Recent research has focused on its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. Additionally, studies have explored its role as a modulator of ion channels, which could have implications in treating neurological disorders.

The environmental impact of N-(2E)-...Ylidene...Benzamide is another area of active research. Given its complex structure and potential use in pharmaceuticals and electronics, understanding its biodegradability and toxicity profiles is essential. Recent eco-toxicological studies have indicated that while it exhibits moderate toxicity towards aquatic organisms under high concentrations, its degradation products are less harmful to the environment when subjected to bioremediation processes.

In conclusion,N-(2E)-...Ylidene...Benzamide (CAS No. 865545-42-2) stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique chemical structure endows it with exceptional electronic properties and biological activity, making it a subject of intense research interest. As advancements in synthetic methods and characterization techniques continue to evolve, we can expect even more innovative applications for this compound in the near future.